Cas no 1216006-75-5 (3-(5-methyl-1,3-thiazol-2-yl)aminophenol)

• Product Name: 3-(5-methyl-1,3-thiazol-2-yl)aminophenol
• CAS No: 1216006-75-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 4578378
• PubChem ID: 82059169
• Update Time: 2025-05-19

3-(5-methyl-1,3-thiazol-2-yl)aminophenol Chemical and Physical Properties

Names and Identifiers

• 3-((5-methylthiazol-2-yl)amino)phenol
• 3-(5-methyl-1,3-thiazol-2-yl)aminophenol

• Inchi： 1S/C10H10N2OS/c1-7-6-11-10(14-7)12-8-3-2-4-9(13)5-8/h2-6,13H,1H3,(H,11,12)
• InChI Key： CNBIXXQQXGANHS-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(NC2=NC=C(C)S2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(5-methyl-1,3-thiazol-2-yl)aminophenol

Introduction to 3-(5-methyl-1,3-thiazol-2-yl)aminophenol (CAS No: 1216006-75-5)

3-(5-methyl-1,3-thiazol-2-yl)aminophenol, identified by the CAS number 1216006-75-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The structural motif of 5-methyl-1,3-thiazol-2-yl appended to an aminophenol backbone endows it with unique chemical and pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 3-(5-methyl-1,3-thiazol-2-yl)aminophenol consists of a thiazole ring substituted with a methyl group at the 5-position and an amino group at the 2-position, which is further linked to a phenolic moiety. This arrangement introduces multiple reactive sites that can be exploited for drug design and optimization. The presence of both thiazole and phenol functionalities suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the antimicrobial, anti-inflammatory, and antioxidant properties of compounds within this class. Specifically, 3-(5-methyl-1,3-thiazol-2-yl)aminophenol has been explored for its potential role in inhibiting certain enzymes associated with metabolic disorders. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against targets such as lipoxygenase and cyclooxygenase, which are implicated in inflammatory pathways.

The phenolic group in the structure of 3-(5-methyl-1,3-thiazol-2-yl)aminophenol contributes to its antioxidant potential by scavenging reactive oxygen species (ROS). This property is particularly relevant in the context of oxidative stress-related diseases, where neutralizing ROS can mitigate cellular damage and prevent disease progression. Furthermore, the thiazole ring is known to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and π-stacking interactions. These characteristics make 3-(5-methyl-1,3-thiazol-2-yl)aminophenol a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(5-methyl-1,3-thiazol-2-yl)aminophenol. Molecular docking simulations have been employed to predict binding affinities and identify optimal binding poses with target proteins. These simulations have suggested that this compound may interact with binding pockets of enzymes involved in cancer pathways, such as kinases and proteases. Such interactions could lead to the development of inhibitors that disrupt aberrant signaling cascades associated with tumor growth and progression.

The synthesis of 3-(5-methyl-1,3-thiazol-2-yl)aminophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiazole ring typically involves condensation reactions between thioamides or thioureas with α-haloketones or α-bromoaldehydes. Subsequent functionalization at the 5-position with a methyl group can be achieved through alkylation or methylation reactions. The final step involves coupling the thiazole derivative to an amino group on a phenolic precursor via nucleophilic substitution or reductive amination.

Quality control and analytical characterization of 3-(5-methyl-1,3-thiazol-2-yl)aminophenol are essential to ensure consistency and reliability for downstream applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm structural integrity and assess purity. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) can provide insights into the physical properties of the compound, which are important for formulation development.

The pharmacokinetic profile of 3-(5-methyl-1,3-thiazol-2-yl)aminophenol is another critical aspect that needs thorough evaluation before considering clinical translation. Absorption, distribution, metabolism, excretion (ADME) studies help determine how the compound behaves within an organism and identify potential limitations such as poor solubility or rapid clearance. Modifications to the molecular structure may be necessary to enhance bioavailability and prolong systemic exposure.

In conclusion,3-(5-methyl-1,3-thiazol-2-yloaminophenol (CAS No: 1216006-75-5) represents a promising pharmacological entity with potential applications in treating inflammatory and oxidative stress-related disorders. Its unique structural features position it as a valuable scaffold for further medicinal chemistry exploration. Continued research into its biological activities and pharmacokinetic properties will be crucial in advancing its development into a viable therapeutic agent.